Cas no 1247356-68-8 (2-chloro-N-(1-methoxypropan-2-yl)-4-methylaniline)

• Product Name: 2-chloro-N-(1-methoxypropan-2-yl)-4-methylaniline
• CAS No: 1247356-68-8
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5231478
• PubChem ID: 62535443
• Update Time: 2025-05-23

2-chloro-N-(1-methoxypropan-2-yl)-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1-methoxypropan-2-yl)-4-methylaniline
• Benzenamine, 2-chloro-N-(2-methoxy-1-methylethyl)-4-methyl-

• Inchi： 1S/C11H16ClNO/c1-8-4-5-11(10(12)6-8)13-9(2)7-14-3/h4-6,9,13H,7H2,1-3H3
• InChI Key： RHQDOYLBIBKQSW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1NC(C)COC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-chloro-N-(1-methoxypropan-2-yl)-4-methylaniline

Recent Advances in the Study of 2-chloro-N-(1-methoxypropan-2-yl)-4-methylaniline (CAS: 1247356-68-8)

2-chloro-N-(1-methoxypropan-2-yl)-4-methylaniline (CAS: 1247356-68-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound has been identified as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role in the development of herbicidal agents, demonstrating its efficacy in inhibiting specific enzymatic pathways in target plants. The research utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.

Another significant area of research involves the compound's potential as a building block for antimicrobial agents. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of derivatives of 2-chloro-N-(1-methoxypropan-2-yl)-4-methylaniline and their evaluation against a panel of bacterial and fungal strains. The results indicated moderate to strong activity against several pathogens, suggesting its promise for further optimization.

In addition to its biological applications, the compound has also been studied for its physicochemical properties. Research published in the Journal of Chemical & Engineering Data (2023) provided detailed data on its solubility, stability, and partition coefficients, which are critical for its formulation and delivery in pharmaceutical applications. These studies underscore the compound's versatility and potential for diverse applications in the chemical and life sciences.

Future research directions may include the exploration of its mechanism of action at the molecular level, as well as the development of more efficient synthetic routes to enhance its scalability. Collaborative efforts between academia and industry will be essential to translate these findings into practical applications. This brief highlights the importance of continued investment in the study of 2-chloro-N-(1-methoxypropan-2-yl)-4-methylaniline and its derivatives.